Cas no 2248387-68-8 (2-(2,2-Difluorocyclopentyl)propan-1-amine)

• Product Name: 2-(2,2-Difluorocyclopentyl)propan-1-amine
• CAS No: 2248387-68-8
• MF: C₈H₁₅F₂N
• MW: 163.208209276199
• CID: 6529718
• PubChem ID: 137938781
• Update Time: 2025-10-29

2-(2,2-Difluorocyclopentyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6506659
• 2-(2,2-Difluorocyclopentyl)propan-1-amine
• 2248387-68-8

• Inchi： 1S/C8H15F2N/c1-6(5-11)7-3-2-4-8(7,9)10/h6-7H,2-5,11H2,1H3
• InChI Key： ZBNJOSGVCKNFTL-UHFFFAOYSA-N
• SMILES： FC1(CCCC1C(C)CN)F

Computed Properties

• Exact Mass: 163.11725581g/mol
• Monoisotopic Mass: 163.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2,2-Difluorocyclopentyl)propan-1-amine

2-(2,2-Difluorocyclopentyl)propan-1-amine: A Comprehensive Overview

The compound 2-(2,2-Difluorocyclopentyl)propan-1-amine, identified by the CAS number NO. 2248387-68-8, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its cyclopentane ring substituted with two fluorine atoms at the 2-position and a propaneamine group attached at the same position. The combination of these structural features makes it a versatile molecule with intriguing properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging modern techniques such as molecular modeling and computational chemistry. These methods have not only improved the yield of the synthesis process but also provided deeper insights into the compound's electronic structure and reactivity. The fluorinated cyclopentane ring is particularly interesting due to its ability to modulate physical and chemical properties, such as solubility and stability, which are critical for its applications in drug design and materials science.

In terms of applications, 2-(2,2-Difluorocyclopentyl)propan-1-amine has shown promise in the field of pharmacology. Its unique structure allows it to interact with various biological targets, making it a valuable lead compound for drug discovery. Recent studies have highlighted its potential as a modulator of ion channels and receptors, which are key players in numerous physiological processes. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective binding to voltage-gated sodium channels, suggesting its potential in treating neurological disorders such as epilepsy and chronic pain.

Beyond pharmacology, this compound has also found applications in materials science. Its amine functionality makes it suitable for polymer synthesis, where it can serve as a building block for creating advanced materials with tailored properties. For example, researchers have explored its use in synthesizing polyurethanes with enhanced mechanical strength and thermal stability. These materials hold potential for use in aerospace and automotive industries, where high-performance polymers are increasingly demanded.

The environmental impact of NO. 2248387-68-8 has also been a subject of recent scrutiny. Studies conducted under environmentally relevant conditions have shown that this compound undergoes slow degradation under UV light and microbial action. While its persistence in the environment raises some concerns, ongoing research is focused on developing greener synthesis routes and recycling strategies to mitigate its environmental footprint.

In conclusion, 2-(2,2-Difluorocyclopentyl)propan-1-amine, with its CAS number NO. 2248387-68-8, stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, combined with cutting-edge synthetic methodologies and interdisciplinary research efforts, positions it as a key player in advancing both chemical innovation and sustainable development.